Cas no 884990-33-4 (3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid)

• Product Name: 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid
• CAS No: 884990-33-4
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD05811941
• CID: 4718465
• Update Time: 2025-06-08

3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dimethylphenyl)sulfamoyl]-4-methylbenzoic acid
• 3-([(3,4-Dimethylphenyl)amino]sulfonyl)-4-methylbenzoic acid
• 3-{[(3,4-Dimethylphenyl)amino]sulfonyl}-4-methylbenzoic acid
• BBL019850
• STL255116
• T9911
• benzoic acid, 3-[[(3,4-dimethylphenyl)amino]sulfonyl]-4-methyl-
• 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid

• MDL： MFCD05811941
• Inchi： 1S/C16H17NO4S/c1-10-5-7-14(8-12(10)3)17-22(20,21)15-9-13(16(18)19)6-4-11(15)2/h4-9,17H,1-3H3,(H,18,19)
• InChI Key： SERAJRQZBSLSDT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1C)(NC1=CC=C(C)C(C)=C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 499
• Topological Polar Surface Area: 91.8

Additional information on 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid

3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid (CAS No. 884990-33-4): An Overview

3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid (CAS No. 884990-33-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonyl amide derivative with a unique structural arrangement that confers it with a range of biological activities and potential therapeutic applications.

The molecular structure of 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid consists of a benzoic acid moiety substituted with a sulfonyl amide group. The presence of the 3,4-dimethylphenyl substituent on the sulfonyl amide imparts specific chemical and biological properties to the molecule. This structural feature is crucial for its interactions with various biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of apoptosis pathways and the inhibition of cell proliferation.

In addition to its therapeutic applications, 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid has been investigated for its potential as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it valuable for studying protein function and signaling pathways. For instance, researchers at the University of California, San Francisco, used this compound to probe the role of certain kinases in cellular signaling processes.

The synthesis of 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 3,4-dimethylaniline with chlorosulfonic acid to form the corresponding sulfonyl chloride intermediate, which is then reacted with 4-methylbenzoic acid to yield the final product. Advances in green chemistry have also led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The physicochemical properties of 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid, such as its solubility and stability, are important considerations for its use in both research and pharmaceutical applications. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental setups and formulations.

In conclusion, 3-{(3,4-Dimethylphenyl)aminosulfonyl}-4-methylbenzoic acid (CAS No. 884990-33-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool. Ongoing studies are likely to uncover additional applications and refine our understanding of its mechanisms of action.